Cas no 84225-91-2 (Benzoyl chloride, 3-bromo-2,6-dimethoxy-)

• Product Name: Benzoyl chloride, 3-bromo-2,6-dimethoxy-
• CAS No: 84225-91-2
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 667526
• PubChem ID: 10492968
• Update Time: 2025-10-23

Benzoyl chloride, 3-bromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-bromo-2,6-dimethoxy-
• 3-Bromo-2,6-dimethoxybenzoyl chloride
• 84225-91-2
• SCHEMBL11521097
• DTXSID30440854

• Inchi： 1S/C9H8BrClO3/c1-13-6-4-3-5(10)8(14-2)7(6)9(11)12/h3-4H,1-2H3
• InChI Key： CHIRKTGXHJSREC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)Cl)=C1OC)OC

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzoyl chloride, 3-bromo-2,6-dimethoxy-

Comprehensive Analysis of Benzoyl chloride, 3-bromo-2,6-dimethoxy- (CAS No. 84225-91-2)

Benzoyl chloride, 3-bromo-2,6-dimethoxy- (CAS No. 84225-91-2) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure, featuring a benzoyl chloride core substituted with bromo and methoxy groups, offers unique reactivity for targeted applications. This article delves into its properties, synthesis routes, and industrial relevance while addressing trending topics like green chemistry and sustainable synthesis.

The compound’s 3-bromo-2,6-dimethoxy substitution pattern enhances its utility in cross-coupling reactions, a focal point in modern drug discovery. Researchers increasingly explore its role in Pd-catalyzed reactions, aligning with the demand for high-efficiency catalysts and low-waste processes. Its stability under controlled conditions makes it a candidate for high-purity applications, a key concern in API manufacturing.

From an analytical perspective, Benzoyl chloride, 3-bromo-2,6-dimethoxy- exhibits distinct spectral signatures. NMR and HPLC data confirm its structural integrity, while mass spectrometry aids in trace-level detection. These techniques are critical for quality control in compliance with ICH guidelines, a recurring theme in regulatory discussions.

Environmental and safety considerations are paramount. Though not classified as hazardous, its handling requires standard organic synthesis protocols. Innovations in solvent-free reactions and biodegradable reagents are reshaping its applications, reflecting broader industry shifts toward eco-friendly chemistry.

Market trends indicate growing demand for halogenated benzoyl derivatives, driven by their versatility in agrochemicals and electronic materials. CAS No. 84225-91-2 is particularly noted for its electron-withdrawing properties, which optimize performance in photovoltaic materials—a hotspot in renewable energy research.

In conclusion, Benzoyl chloride, 3-bromo-2,6-dimethoxy- bridges traditional synthesis and cutting-edge applications. Its adaptability to flow chemistry and continuous manufacturing positions it as a valuable asset in the evolving landscape of industrial chemistry.